Cas no 361478-47-9 (ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate)

ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate structure
361478-47-9 structure
Product Name:ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate
CAS No:361478-47-9
MF:C22H16N2O5S
MW:420.437844276428
CID:5843803
PubChem ID:4093203
Update Time:2023-11-21

ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-oxo-4H-chromene-2-carboxamido)-4-phenylthiazole-5-carboxylate
    • 5-Thiazolecarboxylic acid, 2-[[(4-oxo-4H-1-benzopyran-2-yl)carbonyl]amino]-4-phenyl-, ethyl ester
    • AB00137802-02
    • AKOS024578037
    • ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate
    • SR-01000443278
    • Oprea1_393134
    • F0463-0024
    • 361478-47-9
    • Ethyl 2-[(4-oxochromene-2-carbonyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
    • SR-01000443278-1
    • EU-0072671
    • Inchi: 1S/C22H16N2O5S/c1-2-28-21(27)19-18(13-8-4-3-5-9-13)23-22(30-19)24-20(26)17-12-15(25)14-10-6-7-11-16(14)29-17/h3-12H,2H2,1H3,(H,23,24,26)
    • InChI Key: RWPBLCOAPYKRGF-UHFFFAOYSA-N
    • SMILES: S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1NC(C1OC2=CC=CC=C2C(=O)C=1)=O

Computed Properties

  • Exact Mass: 420.07799279g/mol
  • Monoisotopic Mass: 420.07799279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Density: 1.420±0.06 g/cm3(Predicted)
  • pka: 3.03±0.70(Predicted)

ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate Pricemore >>

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